1. Home
  2. Product
  3. 2-Amino-6-[[2-(3,4-dihydroxyphenyl)-2-oxoethyl]thio]-4-(4-hydroxyphenyl)-3,5-pyridinedicarbonitrile
2-Amino-6-[[2-(3,4-dihydroxyphenyl)-2-oxoethyl]thio]-4-(4-hydroxyphenyl)-3,5-pyridinedicarbonitrile 2-Amino-6-[[2-(3,4-dihydroxyphenyl)-2-oxoethyl]thio]-4-(4-hydroxyphenyl)-3,5-pyridinedicarbonitrile LDN-0028574 is an inhibitor of SIRT1. It also acts as an inhibitor of the human MDM2-p53 interaction.
Brand Name: Vulcanchem
CAS No.: 337500-87-5
VCID: VC0532672
InChI: InChI=1S/C21H14N4O4S/c22-8-14-19(11-1-4-13(26)5-2-11)15(9-23)21(25-20(14)24)30-10-18(29)12-3-6-16(27)17(28)7-12/h1-7,26-28H,10H2,(H2,24,25)
SMILES: C1=CC(=CC=C1C2=C(C(=NC(=C2C#N)SCC(=O)C3=CC(=C(C=C3)O)O)N)C#N)O
Molecular Formula: C21H14N4O4S
Molecular Weight: 418.4 g/mol

2-Amino-6-[[2-(3,4-dihydroxyphenyl)-2-oxoethyl]thio]-4-(4-hydroxyphenyl)-3,5-pyridinedicarbonitrile

CAS No.: 337500-87-5

Cat. No.: VC0532672

Molecular Formula: C21H14N4O4S

Molecular Weight: 418.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

2-Amino-6-[[2-(3,4-dihydroxyphenyl)-2-oxoethyl]thio]-4-(4-hydroxyphenyl)-3,5-pyridinedicarbonitrile - 337500-87-5

Specification

Description LDN-0028574 is an inhibitor of SIRT1. It also acts as an inhibitor of the human MDM2-p53 interaction.
CAS No. 337500-87-5
Molecular Formula C21H14N4O4S
Molecular Weight 418.4 g/mol
IUPAC Name 2-amino-6-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]sulfanyl-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile
Standard InChI InChI=1S/C21H14N4O4S/c22-8-14-19(11-1-4-13(26)5-2-11)15(9-23)21(25-20(14)24)30-10-18(29)12-3-6-16(27)17(28)7-12/h1-7,26-28H,10H2,(H2,24,25)
Standard InChI Key YBZQMVDFRWVFTH-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C2=C(C(=NC(=C2C#N)SCC(=O)C3=CC(=C(C=C3)O)O)N)C#N)O
Canonical SMILES C1=CC(=CC=C1C2=C(C(=NC(=C2C#N)SCC(=O)C3=CC(=C(C=C3)O)O)N)C#N)O
Appearance Solid powder

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19